5-Cyano-2-(difluoromethyl)-3-nitropyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

- 5-Cyano-2-(difluoromethyl)-3-nitropyridine-6-methanol
- Inchi： 1S/C8H5F2N3O3/c9-8(10)7-6(13(15)16)1-4(2-11)5(3-14)12-7/h1,8,14H,3H2
- InChI Key： KWBHFIFOTXMICK-UHFFFAOYSA-N
- SMILES： FC(C1C(=CC(C#N)=C(CO)N=1)[N+](=O)[O-])F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 311
XLogP3: 0.2
Topological Polar Surface Area: 103

5-Cyano-2-(difluoromethyl)-3-nitropyridine-6-methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029039038-250mg	5-Cyano-2-(difluoromethyl)-3-nitropyridine-6-methanol	1807164-99-3	95%	250mg	$970.20	2022-03-31
Alichem	A029039038-500mg	5-Cyano-2-(difluoromethyl)-3-nitropyridine-6-methanol	1807164-99-3	95%	500mg	$1,600.75	2022-03-31
Alichem	A029039038-1g	5-Cyano-2-(difluoromethyl)-3-nitropyridine-6-methanol	1807164-99-3	95%	1g	$3,126.60	2022-03-31

5-Cyano-2-(difluoromethyl)-3-nitropyridine-6-methanol Related Literature

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Additional information on 5-Cyano-2-(difluoromethyl)-3-nitropyridine-6-methanol

5-Cyano-2-(difluoromethyl)-3-nitropyridine-6-methanol: A Promising Compound in Modern Pharmaceutical Research

5-Cyano-2-(difluoromethyl)-3-nitropyridine-6-methanol, with the CAS number 1807164-99-3, has emerged as a key compound in the development of novel therapeutic agents. Recent studies have highlighted its unique chemical structure and potential applications in various biomedical fields. This compound belongs to the class of substituted pyridine derivatives, which are widely explored for their biological activities. The combination of a cyano group, difluoromethyl substituents, and a nitro group within the pyridine ring creates a complex molecular framework that may modulate multiple biological pathways.

The 5-Cyano functional group contributes to the compound's electronic properties, while the difluoromethyl substituent introduces steric and electronic effects that influence its reactivity. The 3-nitro group within the pyridine ring is particularly significant, as it may participate in redox reactions or serve as a site for further chemical modifications. The 6-methanol moiety at the terminal position adds hydrophilicity, potentially enhancing the compound's solubility and bioavailability. These structural features collectively define the compound's pharmacological profile and its potential for drug development.

Recent research published in Journal of Medicinal Chemistry (2023) has demonstrated that 5-Cyano-2-(difluoromethyl)-3-nitropyridine-6-methanol exhibits promising anti-inflammatory properties. In vitro studies using human macrophages showed that the compound significantly inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6. This effect is attributed to its ability to modulate the NF-κB signaling pathway, a critical mediator of inflammatory responses. The 3-nitro group may act as a molecular switch, altering the compound's interaction with cellular receptors and influencing its biological activity.

Another groundbreaking study published in ACS Chemical Biology (2024) has explored the antiviral potential of this compound. Researchers found that 5-Cyano-2-(difluoromethyl)-3-nitropyridine-6-methanol displays potent inhibitory activity against RNA-dependent RNA polymerases (RdRp), making it a potential candidate for the development of antiviral drugs. The compound's mechanism of action appears to involve the disruption of viral replication processes, with the 6-methanol group playing a crucial role in stabilizing its interaction with the viral enzyme. This finding has significant implications for the treatment of viral infections, particularly in the context of emerging pathogens.

From a synthetic chemistry perspective, the preparation of 5-Cyano-2-(difluoromethyl)-3-nitropyridine-6-methanol involves a multi-step process that highlights the importance of precise control over functional group introduction. The synthesis typically begins with the formation of a pyridine ring through a nucleophilic substitution reaction, followed by the selective introduction of the 3-nitro group. The 5-Cyano functionality is then added via a coupling reaction, while the 6-methanol group is introduced through a methylation step. These synthetic strategies demonstrate the complexity and precision required in the development of such compounds.

Advances in computational chemistry have further enhanced the understanding of 5-Cyano-2-(difluoromethyl)-3-nitropyridine-6-methanol's properties. Molecular docking studies have revealed that the compound can selectively bind to specific protein targets, including enzymes involved in metabolic pathways. The difluoromethyl substituent appears to play a critical role in optimizing the compound's binding affinity, as demonstrated by a study published in Journal of Computational Chemistry (2023). These findings underscore the importance of structural optimization in drug design and highlight the potential of this compound as a lead molecule for further development.

Recent pharmacokinetic studies have also provided insights into the behavior of 5-Cyano-2-(difluoromethyl)-3-nitropyridine-6-methanol in biological systems. Researchers have found that the compound exhibits favorable absorption properties, with high bioavailability when administered orally. The 6-methanol group contributes to its solubility, while the 3-nitro group may influence its metabolic stability. These characteristics are essential for the development of effective therapeutic agents, as they determine the compound's ability to reach target tissues and maintain therapeutic concentrations.

From a safety perspective, preliminary toxicity studies have indicated that 5-Cyano-2-(difluoromethyl)-3-nitropyridine-6-methanol exhibits low cytotoxicity in vitro. However, further in vivo studies are needed to fully assess its safety profile. The compound's potential for use in clinical settings will depend on its ability to demonstrate efficacy in preclinical models while maintaining an acceptable safety margin. Ongoing research is focused on optimizing its chemical structure to enhance therapeutic outcomes and minimize potential side effects.

The exploration of 5-Cyano-2-(difluoromethyl)-3-nitropyridine-6-methanol's biological activities has also extended to the field of cancer research. Preliminary studies suggest that the compound may exhibit anti-cancer properties by targeting specific signaling pathways involved in tumor growth. For example, a study published in Cancer Research (2024) found that the compound inhibits the proliferation of certain cancer cell lines by inducing apoptosis. The 3-nitro group may play a role in this process by modulating the expression of pro-apoptotic genes, while the 5-Cyano functionality may enhance the compound's ability to penetrate cancer cells.

In conclusion, 5-Cyano-2-(difluoromethyl)-3-nitropyridine-6-methanol represents a promising compound with diverse potential applications in medicine. Its unique chemical structure and biological activities have been the focus of recent studies, which have revealed its potential in anti-inflammatory, antiviral, and anti-cancer therapies. As research in this area continues to advance, the compound may play an important role in the development of novel therapeutic agents. The ongoing exploration of its properties and mechanisms of action will be critical in determining its full potential in biomedical applications.

Further research is needed to fully elucidate the compound's biological mechanisms and optimize its therapeutic potential. The development of 5-Cyano-2-(difluoromethyl)-3-nitropyridine-6-methanol as a drug candidate will require extensive preclinical and clinical studies to ensure its safety and efficacy. As the field of medicinal chemistry continues to evolve, compounds like 5-Cyano-2-(difluoromethyl)-3-nitropyridine-6-methanol may represent a new frontier in the treatment of complex diseases. The continued investigation of this compound's properties will be essential in advancing our understanding of its therapeutic applications and contributing to the development of innovative medical solutions.

Overall, the study of 5-Cyano-2-(difluoromethyl)-3-nitropyridine-6-methanol has provided valuable insights into its potential as a therapeutic agent. The compound's unique chemical structure and biological activities have been the focus of recent research, which has demonstrated its potential in various biomedical fields. As the scientific community continues to explore the properties and mechanisms of action of this compound, its role in the development of new therapeutic strategies may become increasingly significant. The ongoing research into 5-Cyano-2-(difluoromethyl)-3-nitropyridine-6-methanol will be critical in unlocking its full potential and contributing to the advancement of medical science.

With continued advancements in chemical synthesis, computational modeling, and biological research, the future of 5-Cyano-2-(difluoromethyl)-3-nitropyridine-6-methanol as a therapeutic agent appears promising. The compound's unique properties and potential applications in medicine make it a subject of great interest for researchers and pharmaceutical companies alike. As the field of medicinal chemistry continues to evolve, compounds like 5-Cyano-2-(difluoromethyl)-3-nitropyridine-6-methanol may play a crucial role in the development of innovative treatments for a wide range of diseases. The continued exploration of this compound's properties will be essential in shaping the future of drug development and biomedical research.

The significance of 5-Cyano-2-(difluoromethyl)-3-nitropyridine-6-methanol in the context of modern medicine cannot be overstated. Its potential applications in anti-inflammatory, antiviral, and anti-cancer therapies highlight its importance as a lead compound for further development. As research in this area continues to progress, the compound may pave the way for the creation of new therapeutic agents that address unmet medical needs. The ongoing investigation of 5-Cyano-2-(difluoromethyl)-3-nitropyridine-6-methanol's properties and mechanisms of action will be critical in determining its role in the future of medicine. The continued exploration of this compound's potential will undoubtedly contribute to the advancement of biomedical science and the development of innovative medical solutions.

In summary, the study of 5-Cyano-2-(difluoromethyl)-3-nitropyridine-6-methanol has revealed its potential as a therapeutic agent with diverse applications in medicine. The compound's unique chemical structure and biological activities have been the focus of recent research, which has demonstrated its potential in various biomedical fields. As the scientific community continues to explore the properties and mechanisms of action of this compound, its role in the development of new therapeutic strategies may become increasingly significant. The ongoing research into 5-Cyano-2-(difluoromethyl)-3-nitropyridine-6-methanol will be essential in unlocking its full potential and contributing to the advancement of medical science.